Cas no 62312-55-4 (5-Hydroxypyrrolidin-2-one)

• Product Name: 5-Hydroxypyrrolidin-2-one
• CAS No: 62312-55-4
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD18975974
• CID: 507407
• PubChem ID: 194148
• Update Time: 2025-04-19

5-Hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxypyrrolidin-2-one
• 5-Hydroxy-2-pyrrolidinone
• 2-Pyrrolidinone,5-hydroxy-
• 5-Hydroxy pyrrolidinone
• DL-5-Hydroxy-2-pyrrolidone
• [ "" ]
• 5-Hydroxy-2-pyrrolidone
• 2-Pyrrolidinone, 5-hydroxy-
• 5-hydroxy-pyrrolidin-2-one
• HY-N2675
• A868512
• FS-8892
• SCHEMBL1270824
• 2-Pyrrolidinone, 5-hydroxy-, (+/-)-; 5-Hydroxy-2-pyrrolidinone; (+/-)-5-Hydroxy-2-pyrrolidone; 5-Hydroxy-2-pyrrolidone; 5-Hydroxypyrrolidin-2-one
• WBGWUCXEMSSZJL-UHFFFAOYSA-N
• CS-0023112
• 2-Pyrrolidinone, 5-hydroxy-, ()-; 5-Hydroxy-2-pyrrolidinone; ()-5-Hydroxy-2-pyrrolidone; 5-Hydroxy-2-pyrrolidone; 5-Hydroxypyrrolidin-2-one
• 62312-55-4
• AKOS006352895
• DB-333046

• MDL： MFCD18975974
• Inchi： 1S/C4H7NO2/c6-3-1-2-4(7)5-3/h3,6H,1-2H2,(H,5,7)
• InChI Key： WBGWUCXEMSSZJL-UHFFFAOYSA-N
• SMILES： OC1CCC(N1)=O

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -0.9

Experimental Properties

• Color/Form: Powder
• Density: 1.292
• Boiling Point: 363.6°C at 760 mmHg
• Flash Point: 173.7°C
• Refractive Index: 1.513
• PSA: 49.33

5-Hydroxypyrrolidin-2-one Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones